Cas no 7450-03-5 (Silane, trimethyl(2-methylphenyl)-)

• Product Name: Silane, trimethyl(2-methylphenyl)-
• CAS No: 7450-03-5
• MF: C₁₀H₁₆Si
• MW: 164.319543838501
• CID: 540923
• PubChem ID: 522544
• Update Time: 2025-06-14

Silane, trimethyl(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Silane, trimethyl(2-methylphenyl)-
• Silane, trimethyl-O-tolyl-
• trimethyl(o-tolyl)silane
• MFCD00094130
• Trimethyl(2-methylphenyl)silane #
• SY329379
• Trimethyl(2-methylphenyl)silane
• 7450-03-5
• trimethyl-o-tolyl-silane
• AKOS024338883
• DTXSID80334991
• o-trimethylsilyltoluene
• trimethyl-o-tolylsilan

• Inchi： 1S/C10H16Si/c1-9-7-5-6-8-10(9)11(2,3)4/h5-8H,1-4H3
• InChI Key： CSXYTJWMWQVUIE-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 164.10218
• Monoisotopic Mass: 164.102127045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• LogP: 2.54020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on Silane, trimethyl(2-methylphenyl)-

Comprehensive Overview of Silane, trimethyl(2-methylphenyl)- (CAS No. 7450-03-5)

Silane, trimethyl(2-methylphenyl)- (CAS No. 7450-03-5) is an organosilicon compound widely utilized in industrial and research applications due to its unique chemical properties. This compound, often referred to as trimethyl(2-methylphenyl)silane, belongs to the family of alkylarylsilanes, which are known for their versatility in organic synthesis and material science. Its molecular structure combines a trimethylsilyl group with a 2-methylphenyl moiety, making it a valuable intermediate in the production of advanced materials.

One of the most frequently searched questions about Silane, trimethyl(2-methylphenyl)- is its role in surface modification and adhesion promotion. Researchers and engineers often explore its application in coatings, where it acts as a coupling agent to enhance the bonding between organic and inorganic materials. This property is particularly relevant in the development of high-performance composites and nanomaterials, which are currently trending topics in material science.

Another area of interest is the compound's use in pharmaceutical intermediates. With the growing demand for drug discovery and precision medicine, CAS No. 7450-03-5 has garnered attention for its potential in synthesizing bioactive molecules. Its stability and reactivity make it a preferred choice for constructing complex molecular frameworks, aligning with the industry's shift toward green chemistry and sustainable synthesis.

From an environmental perspective, the biodegradability and toxicity profile of trimethyl(2-methylphenyl)silane are often discussed. Recent studies focus on its eco-friendly alternatives and waste management strategies, reflecting the global emphasis on sustainable chemical processes. These discussions are particularly relevant to industries aiming to comply with REACH regulations and other environmental standards.

In the field of electronics, Silane, trimethyl(2-methylphenyl)- is explored for its potential in semiconductor fabrication and thin-film deposition. As the demand for miniaturized devices and flexible electronics grows, this compound's ability to form stable thin films under controlled conditions makes it a subject of ongoing research. Keywords such as low-k dielectrics and atomic layer deposition (ALD) are often associated with its applications in this sector.

For researchers seeking synthesis protocols or analytical methods, CAS No. 7450-03-5 is frequently referenced in peer-reviewed journals. Techniques like gas chromatography (GC) and nuclear magnetic resonance (NMR) are commonly employed to characterize its purity and structural integrity. These methodologies are critical for ensuring the compound's suitability in high-precision applications.

In summary, Silane, trimethyl(2-methylphenyl)- (CAS No. 7450-03-5) is a multifaceted compound with applications spanning material science, pharmaceuticals, and electronics. Its relevance to contemporary topics like sustainability, advanced materials, and green chemistry ensures its continued prominence in scientific and industrial discourse. As research progresses, its potential in emerging technologies will likely expand, further solidifying its importance in modern chemistry.